Cas no 2680770-15-2 (5-Acetamido-2,3-dihydroxybenzoic acid)

• Product Name: 5-Acetamido-2,3-dihydroxybenzoic acid
• CAS No: 2680770-15-2
• MF: C₉H₉NO₅
• MW: 211.171462774277
• CID: 5650506
• PubChem ID: 165906305
• Update Time: 2025-10-05

5-Acetamido-2,3-dihydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-acetamido-2,3-dihydroxybenzoic acid
• EN300-28272901
• 2680770-15-2
• 5-Acetamido-2,3-dihydroxybenzoic acid

• Inchi： 1S/C9H9NO5/c1-4(11)10-5-2-6(9(14)15)8(13)7(12)3-5/h2-3,12-13H,1H3,(H,10,11)(H,14,15)
• InChI Key： QXUMMEURBDJXCT-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=CC=1C(=O)O)NC(C)=O)O

Computed Properties

• Exact Mass: 211.04807239g/mol
• Monoisotopic Mass: 211.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 107Ų

Additional information on 5-Acetamido-2,3-dihydroxybenzoic acid

Research Briefing on 5-Acetamido-2,3-dihydroxybenzoic acid (CAS: 2680770-15-2): Recent Advances and Applications

5-Acetamido-2,3-dihydroxybenzoic acid (CAS: 2680770-15-2) is a chemically modified benzoic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its acetamido and dihydroxy functional groups, exhibits unique physicochemical properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its role as a building block for novel pharmaceuticals, particularly in the context of anti-inflammatory, antimicrobial, and anticancer agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthesis and biological evaluation of 5-Acetamido-2,3-dihydroxybenzoic acid derivatives as potential inhibitors of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The researchers utilized a multi-step synthetic route to generate a library of derivatives, which were then screened for COX-2 inhibitory activity. The results demonstrated that certain derivatives exhibited potent and selective inhibition of COX-2, with IC50 values in the nanomolar range. These findings suggest that 5-Acetamido-2,3-dihydroxybenzoic acid could serve as a valuable scaffold for the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory potential, 5-Acetamido-2,3-dihydroxybenzoic acid has also been explored for its antimicrobial properties. A recent preprint on bioRxiv highlighted its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study employed a combination of in vitro assays and molecular docking simulations to elucidate the mechanism of action, revealing that the compound disrupts bacterial cell wall synthesis by targeting key enzymes involved in peptidoglycan biosynthesis. This dual functionality—anti-inflammatory and antimicrobial—positions 5-Acetamido-2,3-dihydroxybenzoic acid as a versatile candidate for multifunctional therapeutics.

Another area of active research involves the use of 5-Acetamido-2,3-dihydroxybenzoic acid in cancer therapy. A 2024 study in ACS Chemical Biology reported its incorporation into metal-organic frameworks (MOFs) for targeted drug delivery. The researchers functionalized the MOFs with 5-Acetamido-2,3-dihydroxybenzoic acid to enhance their biocompatibility and tumor-targeting capabilities. In vivo experiments demonstrated improved pharmacokinetics and reduced off-target effects, leading to enhanced therapeutic efficacy in mouse models of breast cancer. This innovative approach underscores the compound's potential in advancing precision medicine.

Despite these promising developments, challenges remain in the clinical translation of 5-Acetamido-2,3-dihydroxybenzoic acid-based therapies. Issues such as scalability of synthesis, pharmacokinetic optimization, and long-term safety profiles need to be addressed in future studies. Nevertheless, the growing body of research highlights the compound's versatility and its potential to address unmet medical needs in inflammation, infection, and oncology. As investigations continue, 5-Acetamido-2,3-dihydroxybenzoic acid is poised to play a pivotal role in the next generation of bioactive molecules.